N'-({1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}sulfonyl)-4,6-bis(trifluoromethyl)pyridine-2-carbohydrazide

• IUPAC Name: N'-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrol-2-yl]sulfonyl-4,6-bis(trifluoromethyl)pyridine-2-carbohydrazide
• InChI: InChI=1S/C18H9ClF9N5O3S/c19-10-4-9(17(23,24)25)7-29-14(10)33-3-1-2-13(33)37(35,36)32-31-15(34)11-5-8(16(20,21)22)6-12(30-11)18(26,27)28/h1-7,32H,(H,31,34)
• InChI Key: BZNNSEODIYITGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=C1)S(=O)(=O)NNC(=O)C2=NC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C18H9ClF9N5O3S
• Molecular Weight: 581.8 g/mol
• CAS No.: 1092344-60-9

Description

N'-({1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}sulfonyl)-4,6-bis(trifluoromethyl)pyridine-2-carbohydrazide is a useful research compound. Its molecular formula is C18H9ClF9N5O3S and its molecular weight is 581.8. The purity is usually 95%.
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Scientific Research Applications

Methodological Advances in Chemical Synthesis

A study by Zhang, Martin, and Desmarteau (2003) presents a method for the direct methylation or trifluoroethylation of pyridine derivatives, which could potentially be applied to the synthesis of compounds like N'-({1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}sulfonyl)-4,6-bis(trifluoromethyl)pyridine-2-carbohydrazide. This technique offers high yields and provides a pathway for creating room temperature ionic liquids (RTILs) (Zhang et al., 2003).

Crystallographic Analysis

Pifferi et al. (2001) conducted a crystallographic analysis of a closely related compound, highlighting the structural aspects that could be relevant for understanding the properties of this compound. Their work on 1‐Amino‐6‐chloro‐2‐(1H‐pyrrol‐2‐yl)­benz­imidazole offers insights into the planarity and extended conjugation of such molecules (Pifferi et al., 2001).

Polymer Synthesis

Liu et al. (2013) explored the synthesis of fluorinated polyamides containing pyridine and sulfone moieties, a process that might be related to the applications of this compound in polymer science. Their work demonstrated the creation of high-performance materials with significant solubility and thermal stability (Liu et al., 2013).

Anticancer Activity

Hafez and El-Gazzar (2020) synthesized novel pyridine derivatives with various heterocyclic rings, including some structurally similar to this compound, to study their anticancer properties. These compounds showed promising results against liver, colon, and breast cancer cell lines, indicating the potential medicinal applications of such chemicals (Hafez & El-Gazzar, 2020).